Cas no 1223434-15-8 (Methyl 4-bromo-2-cyanobenzoate)

Methyl 4-bromo-2-cyanobenzoate is a versatile aromatic ester with a bromo and cyano functional group substitution, making it a valuable intermediate in organic synthesis. Its molecular structure (C9H6BrNO2) provides reactivity at multiple sites, enabling applications in pharmaceuticals, agrochemicals, and material science. The bromo substituent facilitates cross-coupling reactions, while the cyano group offers opportunities for further functionalization. The methyl ester moiety enhances solubility in organic solvents, simplifying purification and handling. This compound is particularly useful in palladium-catalyzed reactions and nucleophilic substitutions. High purity grades ensure consistent performance in research and industrial processes. Proper storage under inert conditions is recommended to maintain stability.
Methyl 4-bromo-2-cyanobenzoate structure
1223434-15-8 structure
Product Name:Methyl 4-bromo-2-cyanobenzoate
CAS No:1223434-15-8
MF:C9H6BrNO2
MW:240.053441524506
MDL:MFCD18398741
CID:2102680
PubChem ID:58484706
Update Time:2025-06-06

Methyl 4-bromo-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-2-cyanobenzoate
    • MFCD18398741
    • AKOS027196646
    • SY112243
    • APAVVMSHHACFQV-UHFFFAOYSA-N
    • YYB43415
    • Benzoic acid, 4-bromo-2-cyano-, methyl ester
    • EN300-225296
    • CL9377
    • METHYL4-BROMO-2-CYANOBENZOATE
    • DS-10359
    • Z1269137936
    • DA-14172
    • SCHEMBL2365731
    • 1223434-15-8
    • 813-461-5
    • MDL: MFCD18398741
    • Inchi: 1S/C9H6BrNO2/c1-13-9(12)8-3-2-7(10)4-6(8)5-11/h2-4H,1H3
    • InChI Key: APAVVMSHHACFQV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(=O)OC)=C(C#N)C=1

Computed Properties

  • Exact Mass: 238.95819g/mol
  • Monoisotopic Mass: 238.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.1Ų

Methyl 4-bromo-2-cyanobenzoate Pricemore >>

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